Cas no 1804729-85-8 (2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol)
2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol
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- Inchi: 1S/C9H8F2N2O2/c1-15-8-6(2-12)13-3-5(4-14)7(8)9(10)11/h3,9,14H,4H2,1H3
- InChI Key: BGAZJSVDJWXVFN-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C#N)N=CC=1CO)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 254
- XLogP3: 0.6
- Topological Polar Surface Area: 66.1
2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029042700-1g |
2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol |
1804729-85-8 | 97% | 1g |
$1,475.10 | 2022-04-01 |
2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol
Comprehensive Overview of 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol (CAS No. 1804729-85-8)
2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol (CAS No. 1804729-85-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as cyano, difluoromethyl, and methanol, exhibits versatile chemical properties. Its molecular structure makes it a promising candidate for applications in drug discovery, particularly in the synthesis of novel heterocyclic compounds and small-molecule inhibitors.
In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. The presence of the difluoromethyl group in 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol is particularly noteworthy, as it can influence the compound's lipophilicity and electronic properties. Researchers are actively exploring its potential in designing next-generation pharmaceuticals, especially for targets involving kinase inhibition and enzyme modulation. This aligns with the growing trend of precision medicine and personalized therapeutics, where tailored molecular structures are crucial.
From an agrochemical perspective, 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol has shown promise as an intermediate in the synthesis of crop protection agents. The cyano and methoxy groups contribute to its reactivity, enabling the development of compounds with herbicidal or fungicidal activity. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for environmentally friendly pesticides. The compound's potential to address challenges such as pest resistance and soil degradation makes it a subject of ongoing research.
The synthesis of 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. As the pharmaceutical and agrochemical industries continue to prioritize green chemistry, efforts are underway to optimize the synthesis route for this compound, minimizing waste and energy consumption.
In the context of drug discovery, 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol is being investigated for its role in structure-activity relationship (SAR) studies. Its modular structure allows for facile derivatization, enabling researchers to explore a wide range of biological activities. This is particularly valuable in the development of anticancer agents and anti-inflammatory drugs, where small structural changes can significantly impact efficacy. The compound's potential to interact with biological targets such as protein kinases and G-protein-coupled receptors (GPCRs) is a key area of interest.
Another emerging application of 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol lies in the field of material science. Its aromatic and electron-deficient nature makes it a candidate for designing organic semiconductors and light-emitting diodes (OLEDs). With the rapid advancement of flexible electronics and wearable technology, researchers are exploring the compound's potential to contribute to high-performance materials with tunable optoelectronic properties.
In summary, 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-methanol (CAS No. 1804729-85-8) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile position it as a valuable building block for innovation in these fields. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.
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